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Apoptosis Induction and Anticancer Mechanisms of
Delphinidin 3-Glucoside

The following table summarizes the key experimental findings on the mechanisms and effects of

Delphinidin 3-glucoside chloride (D3G) from in vitro and in vivo studies.

Aspect
Experimental Findings for Delphinidin
3-Glucoside

Model System References

General Cell
Death
Mechanisms

Induces mitochondrial dysfunction;
activates caspase cascades; modulates

pro/anti-apoptotic proteins (e.g., ↑Bax,
↓Bcl-2).

Preclinical models (in
vitro, in vivo)

[1] [2]

Targeted
Signaling &
Pathways

Inhibits EGFR (IC50: 2.37 µM);
modulates pAKT/IRF1/HOTAIR pathway;

downregulates immune checkpoints PD-
1/PD-L1.

HUVECs, breast
cancer cells, B-cell

chronic lymphocytic
leukemia (B CLL)

[3] [4] [5]
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Aspect
Experimental Findings for Delphinidin
3-Glucoside

Model System References

Quantitative
Cytotoxicity
(IC50)

HCT-116 (Colorectal Cancer): 396

µg/mL; HT-29 (Colorectal Cancer): 329
µg/mL; B CLL Cells: Induces apoptosis

at 30-100 µM.

Human cancer cell

lines

[3] [4] [5]

In Vivo Efficacy Dose of 40 mg/kg/day (oral gavage) for

25 days inhibited tumor growth in MDA-
MB-231 breast cancer xenograft mouse

models.

Athymic BALB/c mice [4] [5]

Common Apoptosis Detection Protocols

To experimentally verify the induction of apoptosis, researchers use several standard laboratory protocols.

The table below outlines two foundational methods.

Protocol Key Principle Key Reagents/Steps

| Annexin V / Propidium Iodide (PI) Staining | Detects phosphatidylserine (PS) exposure on the outer

leaflet of the cell membrane (early apoptosis) and loss of membrane integrity (necrosis). | 1. Harvest and

wash cells. 2. Incubate with Annexin V-FITC and PI in binding buffer for 15 min in the dark. 3. Analyze by

flow cytometry within 1 hour. [6] [7] | | TUNEL Assay (Terminal deoxynucleotidyl transferase dUTP

Nick End Labeling) | Detects DNA fragmentation, a hallmark of late-stage apoptosis, by labeling strand

breaks with fluorescent nucleotides. | 1. Fix cells with paraformaldehyde. 2. Permeabilize cells with

detergent. 3. Incubate with TdT enzyme and labeled nucleotides to tag DNA breaks. 4. Analyze by flow

cytometry or microscopy. [6] |

Molecular Pathways of Apoptosis Induction

The diagram below integrates findings from the search results to illustrate the multi-targeted approach

through which Delphinidin 3-glucoside is reported to induce apoptosis in cancer cells.
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Key Molecular Targets

Cellular Effects & Signaling

Delphinidin 3-Glucoside (D3G)

EGFR Inhibition

 IC₅₀: 2.37 µM

PD-1/PD-L1
(Immune Checkpoint)

pAKT/IRF1/HOTAIR
Pathway Bcl-2/Bax Ratio

 Decreases

Mitochondrial Dysfunction
& ROS Generation

 SGLT1-mediated
Uptake  [7]

Cytochrome C
Release

Caspase-3
Activation

Apoptosis Execution
(DNA Fragmentation, PS Exposure)

Click to download full resolution via product page

Interpretation and Current Research Status

Mechanistic Context: The diagram shows that D3G acts on multiple fronts, unlike some single-target

chemotherapy drugs. Its reported ability to inhibit immune checkpoints like PD-L1 suggests a
potential dual mechanism: directly killing cancer cells while potentially helping the immune system

recognize the tumor [3].
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Research Phase: It is crucial to note that the data presented here, including mechanism and efficacy,

is from preclinical studies (in vitro and animal models). The concentrations and doses shown are
experimental and their relevance to human treatment is not yet established [1] [2].

Comparison with Chemotherapy: A direct, quantitative side-by-side comparison with standard
chemotherapy drugs in identical experimental models was not available in the search results. The

provided data offers a foundational understanding of D3G's own profile, which is the first step for
researchers considering such a comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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